Cas no 39223-94-4 (2-chloro-6-nitro-1,3-benzoxazole)

2-Chloro-6-nitro-1,3-benzoxazole is a heterocyclic compound featuring a benzoxazole core substituted with chloro and nitro functional groups at the 2- and 6-positions, respectively. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The chloro group offers a site for nucleophilic substitution, while the nitro group enhances electrophilic properties, facilitating further functionalization. Its stability under standard conditions and compatibility with a range of reaction conditions make it a versatile building block. The compound is typically handled under controlled environments due to its potential sensitivity to heat and light.

2-chloro-6-nitro-1,3-benzoxazole structure

39223-94-4 structure

Product Name:2-chloro-6-nitro-1,3-benzoxazole

CAS No:39223-94-4

MF:C₇H₃ClN₂O₃

MW:198.563320398331

MDL:MFCD11111727

CID:1091390

PubChem ID:10750488

Update Time:2025-08-04

2-chloro-6-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-nitrobenzo[d]oxazole
- 2-chloro-6-nitro-1,3-benzoxazole
- 2-Chlor-6-nitro-benzoxazol
- 2-chloro-6-nitrobenzoxazole
- 2-CHLORO-6-NITRO-BENZOXAZOLE
- AB63677
- BENZOXAZOLE, 2-CHLORO-6-NITRO-
- CTK8I5627
- SureCN9307873
- 39223-94-4
- BRDWSRCZYYPRQZ-UHFFFAOYSA-N
- DB-149814
- EN300-253928
- MFCD11111727
- SCHEMBL9307873
- NS-02008
- SY015430
- AC8925
- AKOS006307449
- MDL： MFCD11111727
- Inchi： 1S/C7H3ClN2O3/c8-7-9-5-2-1-4(10(11)12)3-6(5)13-7/h1-3H
- InChI Key： BRDWSRCZYYPRQZ-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CC(=CC=2O1)[N+](=O)[O-]

Computed Properties

Exact Mass: 197.9832197g/mol
Monoisotopic Mass: 197.9832197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 71.8Å²

2-chloro-6-nitro-1,3-benzoxazole Security Information

Storage Condition：Sealed in dry,2-8°C

2-chloro-6-nitro-1,3-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C611953-50mg	2-chloro-6-nitro-1,3-benzoxazole	39223-94-4		50mg	$ 70.00	2022-06-06
TRC	C611953-100mg	2-chloro-6-nitro-1,3-benzoxazole	39223-94-4		100mg	$ 95.00	2022-06-06
TRC	C611953-500mg	2-chloro-6-nitro-1,3-benzoxazole	39223-94-4		500mg	$ 365.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C888897-1g	2-Chloro-6-nitrobenzoxazole	39223-94-4	97%	1g	2,925.00	2021-05-17
eNovation Chemicals LLC	D775909-1g	2-Chloro-6-nitrobenzoxazole	39223-94-4	95%	1g	$745	2023-05-12
Chemenu	CM121918-250mg	2-chloro-6-nitrobenzo[d]oxazole	39223-94-4	95%	250mg	$***	2023-05-30
Chemenu	CM121918-1g	2-chloro-6-nitrobenzo[d]oxazole	39223-94-4	95%	1g	$***	2023-05-30
Alichem	A081000620-100mg	2-Chloro-6-nitrobenzo[d]oxazole	39223-94-4	98%	100mg	$2895.55	2023-09-02
Alichem	A081000620-10g	2-Chloro-6-nitrobenzo[d]oxazole	39223-94-4	98%	10g	$35188.15	2023-09-02
Enamine	EN300-253928-0.05g	2-chloro-6-nitro-1,3-benzoxazole	39223-94-4	95%	0.05g	$714.0	2024-06-19

2-chloro-6-nitro-1,3-benzoxazole Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Related Categories

Additional information on 2-chloro-6-nitro-1,3-benzoxazole

2-Chloro-6-Nitro-1,3-Benzoxazole (CAS No. 39223-94-4): A Comprehensive Overview

2-Chloro-6-nitro-1,3-benzoxazole (CAS No. 39223-94-4) is a heterocyclic aromatic compound with a benzoxazole ring system. This compound is characterized by the presence of a chlorine atom at the 2-position and a nitro group at the 6-position of the benzoxazole framework. The benzoxazole structure consists of a benzene ring fused to an oxazole ring, which contains one oxygen and one nitrogen atom. The substitution pattern of this compound makes it unique and valuable in various chemical and pharmaceutical applications.

The benzoxazole core is a well-known scaffold in organic chemistry, often used as a building block for the synthesis of bioactive molecules. The introduction of electron-withdrawing groups like the nitro group at the 6-position and the chlorine atom at the 2-position significantly alters the electronic properties of the molecule. These substituents can influence the compound's reactivity, stability, and biological activity, making it an interesting target for further research and development.

Recent studies have highlighted the potential of 2-chloro-6-nitro-1,3-benzoxazole in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing various bioactive compounds, including antifungal, antibacterial, and anticancer agents. For instance, modifications to this compound have led to derivatives with enhanced selectivity and potency against specific targets, such as enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 2-chloro-6-nitro-1,3-benzoxazole has shown promise in materials science. Its aromaticity and heterocyclic nature make it suitable for use in organic electronics. Recent advancements have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to undergo various functionalization reactions further enhances its versatility in material design.

The synthesis of 2-chloro-6-nitro-1,3-benzoxazole typically involves multi-step reactions that include nitration, chlorination, and cyclization processes. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic pathways to improve efficiency and reduce environmental impact.

From an analytical standpoint, 2-chloro-6-nitro-1,3-benzoxazole has been extensively studied using advanced spectroscopic techniques such as UV-vis spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry. These studies provide insights into its electronic structure, stability, and reactivity under different conditions.

In conclusion, 2-chloro-6-nitro-1,3-benzoxazole (CAS No. 39223-94-4) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique substitution pattern and reactivity make it a valuable tool for researchers aiming to develop novel compounds with enhanced biological or electronic properties.